ethyl 2-[3-(4-fluorophenyl)-7,9-dimethyl-6,8-dioxo-1H,4H,6H,7H,8H,9H-[1,2,4]triazino[4,3-g]purin-1-yl]acetate

• IUPAC Name: ethyl 2-[3-(4-fluorophenyl)-7,9-dimethyl-6,8-dioxo-4H-purino[8,7-c][1,2,4]triazin-1-yl]acetate
• InChI: InChI=1S/C19H19FN6O4/c1-4-30-14(27)10-26-18-21-16-15(17(28)24(3)19(29)23(16)2)25(18)9-13(22-26)11-5-7-12(20)8-6-11/h5-8H,4,9-10H2,1-3H3
• InChI Key: FRVRXMFREHDRMN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN1C2=NC3=C(N2CC(=N1)C4=CC=C(C=C4)F)C(=O)N(C(=O)N3C)C
• Molecular Formula: C19H19FN6O4
• Molecular Weight: 414.4 g/mol

Description

The compound you mentioned is a complex organic molecule that contains several functional groups and rings. It includes a fluorophenyl group, a triazino ring, and an acetate group. The presence of these groups suggests that this compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple rings and functional groups. The triazine ring is a six-membered ring with three nitrogen atoms and three carbon atoms. The fluorophenyl group is a phenyl (benzene) ring with a fluorine atom attached, and the acetate group consists of two carbon atoms, one of which is double-bonded to an oxygen atom and single-bonded to another oxygen atom that is in turn bonded to a hydrogen atom.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors that could influence its properties include the presence of the fluorine atom, which is highly electronegative, and the acetate group, which could form hydrogen bonds with other molecules.

Mechanism of Action

Target of Action

Compounds containing the [1,2,4]triazine group have been reported to have potent antimalarial , antidepressant , and antileishmanial activity.

Mode of Action

It is known that [1,2,4]triazine derivatives can interact with various biological targets, leading to a wide range of biological activities .

Biochemical Pathways

[1,2,4]triazine derivatives have been reported to possess a broad spectrum of biological activities, indicating that they may affect multiple biochemical pathways .

Pharmacokinetics

The introduction of a tert-butyl group into some heterocycles has been reported to substantially enhance their biological activity , which could potentially impact the bioavailability of this compound.

Result of Action

[1,2,4]triazine derivatives have been reported to possess a broad spectrum of biological activities, including antifungal, anti-hiv, anticancer, anti-inflammatory, analgesic antihypertensive, cardiotonic, neuroleptic, nootropic, antihistaminergic, tuberculostatic, antiviral, anti-protozoal, estrogen receptor modulators, antimalarial, cyclin-dependent kinase inhibitors, antimicrobial, antiparasitic, activities .

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific structure and properties. As with any chemical compound, appropriate safety precautions should be taken when handling it.

Future Directions

Future research could involve further exploration of the synthesis of this compound and compounds with similar structures, investigation of their physical and chemical properties, and evaluation of their potential biological activities.